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Compound of Interest

Compound Name: 3-(Dibutylamino)propylamine

Cat. No.: B091833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Dibutylamino)propylamine, a diamine with the CAS number 102-83-0, is a versatile

intermediate in the synthesis of a variety of organic molecules, including pharmaceuticals and

agrochemicals. Its utility in these applications is often dictated by its solubility characteristics in

different solvent systems. A thorough understanding of its solubility is paramount for optimizing

reaction conditions, designing purification strategies, and developing formulations.

This technical guide provides a comprehensive overview of the available solubility data for 3-
(Dibutylamino)propylamine in organic solvents. Due to the limited publicly available

quantitative data, this document also furnishes a detailed, generalized experimental protocol

for determining the solubility of amines in organic solvents, enabling researchers to generate

precise data for their specific applications.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 3-
(Dibutylamino)propylamine is essential for interpreting its solubility behavior.
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Property Value Reference

Molecular Formula C11H26N2 [1][2][3]

Molecular Weight 186.34 g/mol [2][3]

Density 0.827 g/mL at 25 °C [4][5]

Boiling Point 205 °C [4][5]

Melting Point -50 °C [1][6]

Flash Point 104 °C [4]

Water Solubility 10 g/L (20 °C) [1][6]

LogP 2.89 [1]

Solubility Data
Quantitative solubility data for 3-(Dibutylamino)propylamine in a wide range of organic

solvents is not extensively reported in peer-reviewed literature. However, based on the general

principles of amine solubility, it is expected to be soluble in many common organic solvents.

Aliphatic amines are generally soluble in organic solvents, especially polar ones.[7] The

following table summarizes the available quantitative data and provides qualitative solubility

information.
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Solvent Chemical Class
Quantitative
Solubility

Qualitative
Solubility

Water Protic 10 g/L (at 20 °C)[1][6] Soluble

Diethyl Ether Ether Data not available
Expected to be

soluble[7]

Dichloromethane Halogenated Data not available
Expected to be

soluble[7]

Ethanol Alcohol Data not available
Expected to be

soluble

Methanol Alcohol Data not available
Expected to be

soluble

Acetone Ketone Data not available
Expected to be

soluble

Toluene Aromatic Data not available
Expected to be

soluble

Hexane Aliphatic Data not available
Expected to be

soluble

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 3-
(Dibutylamino)propylamine in an organic solvent of interest. This protocol is based on the

widely accepted isothermal equilibrium method.

Objective: To determine the equilibrium solubility of 3-(Dibutylamino)propylamine in a

selected organic solvent at a specified temperature.

Materials:

3-(Dibutylamino)propylamine (of known purity)

Selected organic solvent (analytical grade)
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Scintillation vials or other suitable sealed containers

Constant temperature orbital shaker or water bath

Calibrated thermometer

Syringe filters (e.g., 0.45 µm, compatible with the solvent)

Volumetric flasks and pipettes

Analytical balance

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of 3-(Dibutylamino)propylamine to a series of scintillation vials.

The excess solid should be clearly visible.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature orbital shaker or water bath set to the desired

temperature.

Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours). A preliminary

study may be required to determine the time to reach equilibrium.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the excess solid to settle for at least 2 hours

in the constant temperature bath.
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Carefully withdraw a known volume of the supernatant using a calibrated pipette, ensuring

no solid particles are transferred.

Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed volumetric flask.

Record the exact volume of the filtered supernatant.

Dilute the filtered solution with the same organic solvent to a concentration that falls within

the linear range of the analytical method. Record the final volume.

Quantification:

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 3-(Dibutylamino)propylamine.

A calibration curve should be prepared using standard solutions of 3-
(Dibutylamino)propylamine of known concentrations.

Calculation of Solubility:

Calculate the concentration of 3-(Dibutylamino)propylamine in the original saturated

solution using the following formula:

Solubility (g/L) = (Concentration from analysis (g/L)) x (Dilution factor)

The dilution factor is the final volume of the diluted sample divided by the initial volume of

the supernatant.

Experimental Workflow for Solubility Determination
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Add excess 3-(Dibutylamino)propylamine
to solvent in sealed vials

Equilibrate at constant temperature
(e.g., 24-48 hours)

Allow excess solid to settle

Withdraw and filter supernatant

Prepare accurate dilutions

Analyze by HPLC or GC

Calculate solubility from
concentration and dilution factor

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

Logical Relationship of Solubility
The solubility of an amine like 3-(Dibutylamino)propylamine is governed by the interplay of its

molecular structure and the properties of the solvent. The following diagram illustrates these

relationships.
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3-(Dibutylamino)propylamine Properties

Solvent Properties

Alkyl Chains
(Non-polar)

Solubility

Decreases solubility
in polar solvents

Amine Groups
(Polar, H-bonding) Increases solubility

in polar solvents

Polarity

Like dissolves like

Hydrogen Bonding Capacity

Enhances interaction
with amine groups
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Caption: Factors influencing the solubility of 3-(Dibutylamino)propylamine.

Conclusion
While quantitative data on the solubility of 3-(Dibutylamino)propylamine in a wide array of

organic solvents is sparse, its chemical structure suggests good solubility in many common

laboratory solvents. For applications requiring precise solubility data, the experimental protocol

provided in this guide offers a robust framework for its determination. A systematic approach to

understanding the interplay between the physicochemical properties of both the solute and the

solvent is critical for leveraging the full potential of 3-(Dibutylamino)propylamine in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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